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Introduction
Dithiothreitol (DTT), also known as Cleland's reagent, is a potent reducing agent crucial for

protecting proteins from oxidation and for reducing disulfide bonds.[1][2][3] Its ability to

maintain sulfhydryl (-SH) groups in a reduced state makes it an indispensable tool in protein

chemistry, molecular biology, and various biochemical assays.[1][4] Applications range from

preserving enzyme activity and preventing protein aggregation to denaturing proteins for

electrophoresis.[1][4][5] However, DTT solutions are susceptible to oxidation, necessitating

standardized preparation and storage protocols to ensure their efficacy and stability.[1][6] This

document provides a detailed protocol for preparing a stable 1M DTT stock solution, along with

essential data on its chemical properties and stability.

Chemical Properties of Dithiothreitol (DTT)
A thorough understanding of DTT's chemical properties is fundamental to its proper handling

and use. Key characteristics are summarized in the table below.
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Property Value References

Molecular Formula C₄H₁₀O₂S₂ [7]

Molecular Weight 154.25 g/mol [5][7]

Appearance White crystalline powder [8]

Solubility

Highly soluble in water,

ethanol, acetone, and ethyl

acetate.[9]

[1][9]

Redox Potential -0.33 V (at pH 7) [1][2]

pKa of Thiol Groups 9.2 and 10.1 [1]

Experimental Protocol: Preparation of 1M DTT Stock
Solution
This protocol outlines the steps for preparing a 1M DTT stock solution. Following these

instructions carefully will help ensure the quality and stability of the solution.

Materials:

Dithiothreitol (DTT) powder

High-purity, sterile distilled or deionized water (dH₂O)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Calibrated analytical balance

Sterile filter (0.22 µm pore size) and syringe (optional)

Vortex mixer

Personal protective equipment (lab coat, gloves, safety glasses)
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Procedure:

Weighing DTT: In a sterile conical tube, accurately weigh out 1.54 grams of DTT powder to

prepare 10 mL of a 1M solution.[1][10] For other volumes, use the appropriate amount of

DTT (e.g., 3.09 g for 20 mL, 15.45 g for 100 mL).[9][11]

Dissolving DTT: Add sterile, high-purity water to the tube containing the DTT powder to

approximately 80% of the final desired volume. For a 10 mL final volume, add 8 mL of water.

Mixing: Cap the tube securely and vortex until the DTT is completely dissolved. The solution

should be clear and colorless.[7]

Adjusting Volume: Adjust the final volume to 10 mL with sterile, high-purity water. Mix the

solution again to ensure homogeneity.[7]

Sterilization (Optional): For applications requiring sterility, filter the 1M DTT solution through

a 0.22 µm syringe filter into a new sterile tube.[7][10] Do not autoclave DTT solutions, as

heat will cause degradation.[1][12]

Aliquoting: Immediately dispense the 1M DTT stock solution into sterile microcentrifuge

tubes in small, single-use volumes (e.g., 100 µL or 500 µL). This minimizes waste and

prevents degradation from repeated freeze-thaw cycles.[5][11]

Storage: Label the aliquots clearly with the concentration (1M DTT) and the date of

preparation. Store the aliquots at -20°C.[1][7][9][11]

Stability and Storage of 1M DTT Stock Solution
The stability of DTT in solution is influenced by temperature, pH, and exposure to atmospheric

oxygen.[1][13]
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Storage Condition Stability
Recommendations
and Considerations

References

-20°C Up to 1 year

Recommended for

long-term storage.

Aliquoting is crucial to

avoid multiple freeze-

thaw cycles.

[5][10][14]

4°C Less than 1 week

Not recommended for

long-term storage due

to rapid oxidation.

[14]

Room Temperature

A few days (solid),

hours to days

(solution)

Solid DTT is stable for

a few days in a tightly

sealed container.

Solutions are not

stable and should be

prepared fresh if not

stored frozen.

[1]

Factors Affecting Stability:

pH: DTT is most effective and reactive at a pH above 7.[1][9] However, its stability decreases

as the pH increases.[13][15]

Oxidation: DTT is sensitive to oxidation by atmospheric oxygen, which is catalyzed by

divalent metal cations.[6][13] The addition of a chelating agent like EDTA can enhance

stability in some applications.[13][15]

Freeze-Thaw Cycles: Repeated freezing and thawing will accelerate the degradation of DTT.

[5][14]

Visualization of Workflow and Mechanism
To aid in understanding the preparation process and the chemical function of DTT, the following

diagrams are provided.
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Caption: Workflow for Preparing 1M DTT Stock Solution.
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Caption: DTT Mechanism for Reducing Protein Disulfide Bonds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://agscientific.com/blog/dithiothreitol-dtt-applications.html
https://media.cellsignal.com/pdf/7016.pdf
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-dtt-in-modern-protein-research-and-manufacturing-pl
https://www.laboratorynotes.com/preparation-of-1-m-dithiothreitol-dtt-solution/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6342919.htm
https://store.p212121.com/DTT/
https://www.scribd.com/document/826449358/DTT-Stock-Solution
https://www.thermofisher.com/store/v3/products/faqs/D1532
https://www.novoprolabs.com/tools/buffer-preparations-and-recipes/dithiothreitol-dtt-1-m-stock-solution
https://biology.stackexchange.com/questions/77902/is-there-a-reliable-source-for-storage-and-stability-of-reducing-agents-like-dtt
http://www.protocol-online.org/biology-forums/posts/33054.html
http://www.protocol-online.org/biology-forums-2/posts/17972.html
https://www.benchchem.com/product/b142953#how-to-prepare-a-stable-1m-dtt-stock-solution
https://www.benchchem.com/product/b142953#how-to-prepare-a-stable-1m-dtt-stock-solution
https://www.benchchem.com/product/b142953#how-to-prepare-a-stable-1m-dtt-stock-solution
https://www.benchchem.com/product/b142953#how-to-prepare-a-stable-1m-dtt-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b142953?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

